Cas no 2680839-95-4 (benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate)

• Product Name: benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate
• CAS No: 2680839-95-4
• MF: C₁₄H₁₀BrF₃N₂O₂
• MW: 375.140613079071
• CID: 5625189
• PubChem ID: 165925986
• Update Time: 2025-07-02

benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28301326
• 2680839-95-4
• benzyl N-[3-bromo-5-(trifluoromethyl)pyridin-2-yl]carbamate
• benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate

• Inchi： 1S/C14H10BrF3N2O2/c15-11-6-10(14(16,17)18)7-19-12(11)20-13(21)22-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,19,20,21)
• InChI Key： JHLMCHVJECPIAM-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)(F)F)=CN=C1NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 373.98777g/mol
• Monoisotopic Mass: 373.98777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.2Ų

Additional information on benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate

Introduction to Benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680839-95-4)

Benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate, with the chemical formula C₁₄H₁₀BBrF₃N₂O₂, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound is characterized by its benzyl moiety and a pyridine core substituted with a 3-bromo group and a 5-(trifluoromethyl) group, which contribute to its unique chemical properties and potential biological activities. The presence of a carbamate functional group further enhances its versatility, making it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure imparts distinct electronic and steric properties, which are crucial for its role in medicinal chemistry. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This feature has made benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate a promising building block for the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on identifying and optimizing small molecules that can modulate biological pathways associated with various diseases. Benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate has emerged as a key intermediate in the synthesis of compounds that target enzymes and receptors involved in cancer, inflammation, and neurodegenerative disorders. Its structural features allow for fine-tuning of pharmacokinetic properties, making it an attractive candidate for further exploration.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. The 3-bromo and 5-(trifluoromethyl) substituents on the pyridine ring are known to improve binding affinity to kinase active sites. Researchers have leveraged these properties to design novel inhibitors that exhibit high selectivity and potency. For instance, derivatives of benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines.

The pharmaceutical industry has also been exploring the use of this compound in the development of anti-inflammatory agents. Inflammation is a hallmark of numerous chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. By targeting specific inflammatory pathways, compounds derived from benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate have demonstrated potential in reducing pro-inflammatory cytokine production and modulating immune responses. Preliminary studies indicate that these derivatives may offer a safer alternative to traditional anti-inflammatory drugs by exhibiting fewer side effects.

Furthermore, the compound's structural motifs have been investigated for their potential in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The benzyl group and the pyridine core are known to interact with specific targets in the brain, making them valuable for developing neuroprotective agents. Researchers have synthesized analogs of benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate that show promise in reducing oxidative stress and preventing neuron death in animal models.

The synthesis of benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3-bromo and 5-(trifluoromethyl) groups requires specialized reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis have been employed to construct the desired molecular framework efficiently.

In conclusion, benzyl N-3-bromo-5-(trifluoromethyl)pyridin-2-ylcarbamate (CAS No. 2680839-95-4) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable intermediate for developing drugs targeting various diseases, including cancer, inflammation, and neurodegenerative disorders. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutic agents.